Cas no 947149-26-0 (3-METHYL-5-P-TOLYLTHIOPHENE-2-CARBOXYLIC ACID)

• Product Name: 3-METHYL-5-P-TOLYLTHIOPHENE-2-CARBOXYLIC ACID
• CAS No: 947149-26-0
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 1984519
• PubChem ID: 66879104
• Update Time: 2025-04-21

3-METHYL-5-P-TOLYLTHIOPHENE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-5-P-TOLYLTHIOPHENE-2-CARBOXYLIC ACID
• 947149-26-0
• SCHEMBL1021559
• QXPPXGFTRRTFFS-UHFFFAOYSA-N

• Inchi： 1S/C13H12O2S/c1-8-3-5-10(6-4-8)11-7-9(2)12(16-11)13(14)15/h3-7H,1-2H3,(H,14,15)
• InChI Key： QXPPXGFTRRTFFS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 232.05580079Da
• Monoisotopic Mass: 232.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 65.5Ų